Cas no 38451-63-7 (Asatone)

Asatone structure
Asatone structure
Product Name:Asatone
CAS No:38451-63-7
MF:C24H32O8
MW:448.5061
CID:923502
PubChem ID:431129
Update Time:2024-12-09

Asatone Chemical and Physical Properties

Names and Identifiers

    • ASATONE
    • 4,4a-dihydro-1,5,5,6,9,9-hexamethoxy-3,8a-bis(2-propenyl)-1,4-ethanonaphthalene-6,10(4H)-dione
    • NSC289486
    • DTXSID40959341
    • 38451-63-7
    • FT-0777655
    • 1,5,5,7,9,9-Hexamethoxy-3,8a-di(prop-2-en-1-yl)-1,4a,5,8a-tetrahydro-1,4-ethanonaphthalene-6,10(4H)-dione
    • CHEMBL1987601
    • 3,3,5,8,10,10-hexamethoxy-7,11-bis(prop-2-enyl)tricyclo[6.2.2.02,7]dodeca-5,11-diene-4,9-dione
    • NSC-289486
    • XA172998
    • Asatone A
    • Asatone
    • Inchi: 1S/C24H32O8/c1-9-11-15-13-22(28-4)20(26)23(29-5,30-6)17(15)18-21(22,12-10-2)14-16(27-3)19(25)24(18,31-7)32-8/h9-10,13-14,17-18H,1-2,11-12H2,3-8H3
    • InChI Key: XBKKBTPYPCCCKA-UHFFFAOYSA-N
    • SMILES: O(C([H])([H])[H])C12C([H])=C(C([H])([H])C([H])=C([H])[H])C([H])(C(C1=O)(OC([H])([H])[H])OC([H])([H])[H])C1([H])C(C(C(=C([H])C12C([H])([H])C([H])=C([H])[H])OC([H])([H])[H])=O)(OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

  • Exact Mass: 448.21000
  • Monoisotopic Mass: 448.20971797 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 10
  • Complexity: 878
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.5
  • Molecular Weight: 448.5
  • XLogP3: 1.9

Experimental Properties

  • Color/Form: Cryst.
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 536.1±50.0 °C at 760 mmHg
  • Flash Point: 228.9±30.2 °C
  • Refractive Index: 1.533
  • PSA: 89.52000
  • LogP: 2.35650
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

Asatone Security Information

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